PPAR agonist 1
PPAR agonist 1
PPAR agonist 1 is an agonist of PPAR α and PPAR γ, used for reducing blood glucose, lipid levels, lowering cholesterol and reducing body weight.
Brand Name:
Vulcanchem
CAS No.:
539813-69-9
VCID:
VC0006915
InChI:
InChI=1S/C20H25NO6S/c1-26-19(20(22)23)14-16-5-9-17(10-6-16)21-13-3-4-15-7-11-18(12-8-15)27-28(2,24)25/h5-12,19,21H,3-4,13-14H2,1-2H3,(H,22,23)/t19-/m0/s1
SMILES:
COC(CC1=CC=C(C=C1)NCCCC2=CC=C(C=C2)OS(=O)(=O)C)C(=O)O
Molecular Formula:
C₂₀H₂₅NO₆S
Molecular Weight:
407.5 g/mol
PPAR agonist 1
CAS No.: 539813-69-9
Inhibitors
VCID: VC0006915
Molecular Formula: C₂₀H₂₅NO₆S
Molecular Weight: 407.5 g/mol
| CAS No. | 539813-69-9 |
|---|---|
| Product Name | PPAR agonist 1 |
| Molecular Formula | C₂₀H₂₅NO₆S |
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | (2S)-2-methoxy-3-[4-[3-(4-methylsulfonyloxyphenyl)propylamino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C20H25NO6S/c1-26-19(20(22)23)14-16-5-9-17(10-6-16)21-13-3-4-15-7-11-18(12-8-15)27-28(2,24)25/h5-12,19,21H,3-4,13-14H2,1-2H3,(H,22,23)/t19-/m0/s1 |
| Standard InChIKey | HFRCAKXUSHNVLY-IBGZPJMESA-N |
| Isomeric SMILES | CO[C@@H](CC1=CC=C(C=C1)NCCCC2=CC=C(C=C2)OS(=O)(=O)C)C(=O)O |
| SMILES | COC(CC1=CC=C(C=C1)NCCCC2=CC=C(C=C2)OS(=O)(=O)C)C(=O)O |
| Canonical SMILES | COC(CC1=CC=C(C=C1)NCCCC2=CC=C(C=C2)OS(=O)(=O)C)C(=O)O |
| Description | PPAR agonist 1 is an agonist of PPAR α and PPAR γ, used for reducing blood glucose, lipid levels, lowering cholesterol and reducing body weight. |
| Reference | [1]. Compounds and their use in medicine, process for their preparation and pharmaceutical compositions containing them. US 7598293 B2 |
| PubChem Compound | 10001445 |
| Last Modified | Nov 11 2021 |
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